Cas no 802582-00-9 (1,3-Benzenediol,5-[1-hydroxy-2-(methylamino)ethyl]-2-methoxy-)
![1,3-Benzenediol,5-[1-hydroxy-2-(methylamino)ethyl]-2-methoxy- structure](https://www.kuujia.com/scimg/cas/802582-00-9x500.png)
802582-00-9 structure
Product name:1,3-Benzenediol,5-[1-hydroxy-2-(methylamino)ethyl]-2-methoxy-
1,3-Benzenediol,5-[1-hydroxy-2-(methylamino)ethyl]-2-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenediol,5-[1-hydroxy-2-(methylamino)ethyl]-2-methoxy-
- Benzyl alcohol, 3,5-dihydroxy-4-methoxy-alpha-[(methylamino)methyl]- (8CI)
- 5-[1-Hydroxy-2-(methylamino)ethyl]-2-methoxy-1,3-benzenediol
- AKOS027416573
- 802582-00-9
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- Inchi: InChI=1S/C10H15NO4/c1-11-5-9(14)6-3-7(12)10(15-2)8(13)4-6/h3-4,9,11-14H,5H2,1-2H3
- InChI Key: WOXQOAKTKVVXQH-UHFFFAOYSA-N
- SMILES: CNCC(C1=CC(=C(C(=C1)O)OC)O)O
Computed Properties
- Exact Mass: 213.1
- Monoisotopic Mass: 213.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 82A^2
1,3-Benzenediol,5-[1-hydroxy-2-(methylamino)ethyl]-2-methoxy- Related Literature
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Ryota Sakamoto,Taishiro Sasaki,Norikazu Honda,Takeshi Yamamura Chem. Commun., 2009, 5156-5158
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Yong Pu,Jeremy Gingrich,Almudena Veiga-Lopez Lab Chip, 2021,21, 546-557
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Jamie R. Wolstenhulme,Alex Cavell,Matija Gredičak,Russell W. Driver,Martin D. Smith Chem. Commun., 2014,50, 13585-13588
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Danyu Xia,Xiaoqing Lv,Kexian Chen,Pi Wang Dalton Trans., 2019,48, 9954-9958
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Yanyan Lv,Lei Li,Yi Zhou,Miao Yu,Jianquan Wang,Jianxin Liu,Jiagui Zhou,Zongqing Fan,Ziqiang Shao RSC Adv., 2017,7, 43512-43520
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